Cas no 80953-51-1 (Benzenemethanol, 2-iodo-, acetate)

Benzenemethanol, 2-iodo-, acetate structure
80953-51-1 structure
Product Name:Benzenemethanol, 2-iodo-, acetate
CAS No:80953-51-1
MF:C9H11IO3
MW:294.086315393448
CID:704729
PubChem ID:71421065
Update Time:2025-04-19

Benzenemethanol, 2-iodo-, acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 2-iodo-, acetate
    • acetic acid,(2-iodophenyl)methanol
    • (2-iodophenyl)methyl acetate
    • 2-acetylbenzyl acetate
    • 2-iodobenzyl acetate
    • acetic acid-(2-iodo-benzyl ester)
    • Essigsaeure-(2-jod-benzylester)
    • 80953-51-1
    • DTXSID30840234
    • Acetic acid--(2-iodophenyl)methanol (1/1)
    • Inchi: 1S/C7H7IO.C2H4O2/c8-7-4-2-1-3-6(7)5-9;1-2(3)4/h1-4,9H,5H2;1H3,(H,3,4)
    • InChI Key: ISFVQVQOXPBIGZ-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1CO.OC(C)=O

Computed Properties

  • Exact Mass: 293.97500
  • Monoisotopic Mass: 293.97529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 1.87440
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd